Cas no 2171768-46-8 (9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171768-46-8
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5997437
• PubChem ID: 165867327
• Update Time: 2025-10-07

9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
• EN300-1639450
• 9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane
• 2171768-46-8

• Inchi： 1S/C14H23N3O/c1-4-17-7-11(16-10-17)12-14(18-6-5-15-12)8-13(2,3)9-14/h7,10,12,15H,4-6,8-9H2,1-3H3
• InChI Key： LPSUESMAXPUQPY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(CC)C=N2)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 9-(1-ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

9-(1-Ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171768-46-8)

The compound 9-(1-Ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane, identified by the CAS registry number 2171768-46-8, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The molecular structure of this compound is characterized by a spirocyclic framework, which consists of two rings fused at a single atom. The spiro system is further substituted with an imidazole ring at the 9-position and two methyl groups at the 2-position of the oxacycle. The presence of the imidazole moiety introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for its interactions in biological systems.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The spiro[3.5]nonane system in this compound provides a rigid framework that can enhance drug-target binding affinity while maintaining structural stability.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution, cyclization, and ring-forming reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for further biological evaluations.

In terms of applications, this compound has shown promise in various assays targeting enzyme inhibition and receptor modulation. Its unique structure allows for selective interactions with biological targets, making it a valuable tool in drug discovery programs.

Moreover, the integration of the imidazole ring into the spirocyclic system introduces additional functional groups that can be exploited for further chemical modifications. This modular approach enables chemists to tailor the molecule's properties for specific therapeutic applications.

Recent advancements in computational chemistry have also facilitated the study of this compound's electronic properties and three-dimensional conformation. These insights are critical for understanding its behavior in different chemical environments and for predicting its reactivity in various reactions.

In conclusion, the compound 9-(1-Ethyl-1H-imidazol-4-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane represents a significant advancement in organic synthesis and drug design. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.